6-(2-Trimethylsilanylethoxy)pyridin-3-ylamine

• Molecular Formula: C10H18N2OSi
• Molecular Weight: 210.35 g/mol
• IUPAC Name: 6-(2-trimethylsilylethoxy)pyridin-3-amine
• InChI: InChI=1S/C10H18N2OSi/c1-14(2,3)7-6-13-10-5-4-9(11)8-12-10/h4-5,8H,6-7,11H2,1-3H3
• InChI Key: SCBAXTQJUJPTHA-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOC1=NC=C(C=C1)N

Description

6-(2-Trimethylsilanylethoxy)pyridin-3-ylamine is a useful research compound. Its molecular formula is C10H18N2OSi and its molecular weight is 210.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-Nitro-2-[2-(trimethylsilyl)ethoxy]pyridine (36.8 g) was dissolved in ethanol (270 ml) and catalytically hydrogenated at atmospheric pressure over platinum oxide (300 mg). The catalyst was removed by filtration through diatomaceous earth. The solvent was removed by evaporation and the residue triturated with hexane to give 5-amino-2-[2-(trimethylsilyl)ethoxy]pyridine (20.0 g), as dark crystals, m.p. 59°-61° C.; NMR: 0.0(s,9H), 0.95-1.05(m,2H), 3.1-3.3(br s, 2H), 4.2-4.3(m,2H), 6.5(d,1H), 6.95(dd,1H), 7.6(d,1H).